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Fulvic Acid Application Notes

Fulvic acid is a humic substance formed from the decomposition of organic matter by soil microorganisms

[1]. Its low molecular weight and high solubility allow it to effectively chelate nutrients, increase their

availability to plants, and stimulate root development and metabolic processes [2] [3] [4].

The table below summarizes the key effects and quantitative data on fulvic acid's efficacy as a bio-stimulant.

Application
Purpose

Observed Effects & Mechanisms of
Action

Reported Efficacy / Quantitative
Data

| Enhancing Nutrient Uptake | Chelates minerals (e.g., P, K, Fe, Zn), making them more soluble and

available. Increases permeability of plant cell membranes, facilitating nutrient absorption [2] [3] [4]. | •

Reduces loss of ammonium nitrogen [4]. • Converts ineffective phosphorus into effective phosphorus [4]. •

Increases movement of phosphorus in soil [4]. | | Promoting Plant Growth | Stimulates root meristem cell

division and growth. Promotes chlorophyll synthesis, enhancing photosynthesis and dry matter accumulation

[2] [5] [4]. | • Tomato plants: 29.70 cm plant height (30 DAS); 58.23 cm (45 DAS); 16.13 branches/plant;

55.33 fruits/plant [5]. • General crops: Reported 15-20% productivity increase in organic farms [2]. | |

Improving Soil Structure | Binds to soil particles to form aggregates, improving aeration and water

retention. Supports beneficial soil microbial activity [4] [6]. | Increases soil organic matter content and
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enhances soil's water retention capacity [4]. | | Increasing Stress Resistance | Helps plants cope with

drought, salinity, and temperature extremes by regulating stomatal closure and protecting cell membranes

[4]. | Reduces water transpiration, improves drought resistance, and enhances cold tolerance by affecting

enzyme activity [4]. |

Detailed Experimental Protocols

Here are detailed methodologies for evaluating fulvic acid's efficacy, based on published research.

Protocol 1: Foliar Application on Tomato Plants

This protocol is adapted from a 2025 study investigating the impact of fulvic and amino acids on tomato

growth [5].

1. Experimental Design:
Plant Material: Tomato (Solanum lycopersicum L.) seedlings.

Design: Randomized Block Design (RBD) with three replications for statistical robustness.
Treatments: Include a control group (e.g., water spray) for comparison.

2. Application Schedule:
First Application: 20 days after transplanting.

Frequency: Applied twice per week until the flowering stage.
3. Data Collection & Parameters: Measure the following at regular intervals:

Growth Metrics: Plant height (cm), number of branches per plant.
Developmental Stages: Days to first flowering.

Yield Components: Number of fruits per plant at harvest.
Physiological Traits: Chlorophyll content (measured using a SPAD meter or equivalent).

Protocol 2: Soil Application for General Crop Enhancement

This protocol outlines a general method for soil application suitable for various crops [2] [6].

1. Application Methods:
Soil Drench/Irrigation: Mix 0.5g - 0.6g of soluble fulvic acid per liter of water. Apply directly to
the soil around the plant base [6].
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Basal Application: Integrate fulvic acid into the soil during preparation or mix with fertilizers

before planting [2].
2. Key Evaluation Metrics:

Nutrient Use Efficiency: Compare plant tissue nutrient levels (via leaf analysis) between
treated and control groups.

Root Development: Measure root length, density, and biomass.
Soil Health: Analyze changes in soil organic matter, microbial biomass, and aggregate stability.

Overall Yield: Record final crop yield and quality parameters (e.g., fruit size, sugar content).

Mechanism of Action & Experimental Workflow

The following diagrams illustrate the proposed mechanism of fulvic acid as a bio-stimulant and a generalized

workflow for conducting efficacy experiments.
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Important Considerations for Application

Integration with Practices: Fulvic acid can be effectively stacked with existing protocols, such as
mixed with fertilizers or applied as a foliar spray [2]. It is compatible with sustainable and organic

farming systems [6].
Quality and Sourcing: Product efficacy depends on purity and solubility. Researchers should source

from reputable vendors, verify product specifications (e.g., OMRI certification for organic use), and
request independent lab analyses to rule out contaminants like heavy metals [2] [7] [6].

Compliance: While regulations for agricultural bio-stimulants are evolving, compliance with regional
safety standards for agricultural inputs is essential. India's recent amendment to the Fertilizer Control

Order (2025) is one example of increasing regulatory frameworks for biostimulants [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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